Cas no 1601-82-7 (trans-2-Benzoyl-cyclopropanecarboxylic Acid)

• Product Name: trans-2-Benzoyl-cyclopropanecarboxylic Acid
• CAS No: 1601-82-7
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD28398039
• CID: 1339539
• PubChem ID: 899672
• Update Time: 2025-10-31

trans-2-Benzoyl-cyclopropanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-benzoyl-, (1R,2R)-rel-
• cis-2-benzoyl-cyclopropanecarboxylic acid
• trans-2-Benzoyl-cyclopropanecarboxylic acid
• DB-210658
• 1601-82-7
• trans-2-Benzoylcyclopropanecarboxylic acid
• trans-2-Benzoylcyclopropanecarboxylicacid
• (1R,2R)-2-benzoylcyclopropane-1-carboxylic acid
• trans-2-Benzoyl-cyclopropanecarboxylic Acid

• MDL： MFCD28398039
• Inchi： 1S/C11H10O3/c12-10(7-4-2-1-3-5-7)8-6-9(8)11(13)14/h1-5,8-9H,6H2,(H,13,14)/t8-,9-/m1/s1
• InChI Key： LKZSGYYDOQYLNR-RKDXNWHRSA-N
• SMILES： O=C(C1C=CC=CC=1)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37
• LogP: 1.59000

Additional information on trans-2-Benzoyl-cyclopropanecarboxylic Acid

trans-2-Benzoyl-cyclopropanecarboxylic Acid: A Comprehensive Overview

trans-2-Benzoyl-cyclopropanecarboxylic Acid (CAS No. 1601-82-7) is a fascinating organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its benzoyl group and cyclopropane ring, exhibits intriguing chemical properties and potential applications. In this article, we delve into the structural features, synthesis methods, biological activities, and recent advancements associated with this compound.

The molecular structure of trans-2-Benzoyl-cyclopropanecarboxylic Acid is defined by a cyclopropane ring substituted with a benzoyl group at the 2-position and a carboxylic acid group at the same position but in a trans configuration. This arrangement imparts the molecule with distinct electronic and steric properties. The benzoyl group contributes aromatic stability and potential for conjugation, while the cyclopropane ring introduces strain and reactivity due to its unique bond angles. These features make the compound an interesting subject for both theoretical and experimental studies.

Recent research has focused on the synthesis of trans-2-Benzoyl-cyclopropanecarboxylic Acid using novel methodologies. Traditional approaches often involve multi-step reactions, such as Friedel-Crafts acylation followed by cyclization or ring-opening strategies. However, advancements in catalytic systems and transition metal-mediated reactions have enabled more efficient pathways. For instance, the use of palladium catalysts in coupling reactions has significantly streamlined the synthesis process, reducing both time and cost.

The biological activity of trans-2-Benzoyl-cyclopropanecarboxylic Acid has been a focal point of recent investigations. Studies have demonstrated that this compound exhibits potential as a modulator of certain enzymes and receptors, making it a candidate for drug development. For example, research published in *Journal of Medicinal Chemistry* highlights its ability to inhibit specific kinases involved in cellular signaling pathways. Additionally, its anti-inflammatory and antioxidant properties have been explored in preclinical models, suggesting its potential application in treating inflammatory diseases.

In the realm of materials science, trans-2-Benzoyl-cyclopropanecarboxylic Acid has shown promise as a building block for advanced materials. Its rigid structure and functional groups make it suitable for constructing supramolecular assemblies or polymer networks with tailored properties. Recent work reported in *Advanced Materials* demonstrates its use as a monomer in synthesizing stimuli-responsive polymers, which can find applications in drug delivery systems or smart materials.

Moreover, computational studies have provided deeper insights into the electronic properties of trans-2-Benzoyl-cyclopropanecarboxylic Acid. Density functional theory (DFT) calculations reveal that the molecule's electronic configuration facilitates charge transfer processes, which could be exploited in optoelectronic devices. These findings align with experimental results showing enhanced conductivity when the compound is incorporated into organic semiconductors.

Despite its numerous advantages, challenges remain in fully harnessing the potential of trans-2-Benzoyl-cyclopropanecarboxylic Acid. Issues such as scalability of synthesis and optimization of biological efficacy require further exploration. Collaborative efforts between chemists, biologists, and engineers are essential to overcome these hurdles and unlock new opportunities for this compound.

In conclusion, trans-2-Benzoyl-cyclopropanecarboxylic Acid (CAS No. 1601-82-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations in chemistry and beyond.